Cas no 52499-14-6 (Benzenesulfonylchloride, 4-dodecyl-)
52499-14-6 structure
Product Name:Benzenesulfonylchloride, 4-dodecyl-
CAS No:52499-14-6
MF:C18H29ClO2S
MW:344.939663648605
MDL:MFCD00961845
CID:375482
PubChem ID:104215
Update Time:2025-09-27
Benzenesulfonylchloride, 4-dodecyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonylchloride, 4-dodecyl-
- 4-DODECYLBENZENESULFONYL CHLORIDE
- 4-(n-dodecyl)benzenesulfonyl chloride
- 4-dodecylbenzene-1-sulfonyl chloride
- 4-dodecyl-benzenesulfonyl chloride
- 4-n-Dodecylbenzolsulfonylchlorid
- EINECS 257-966-3
- p-Dodecylbenzenesulfonyl chloride
- p-Dodecylbenzenesulphonyl chloride
- SCHEMBL282368
- FT-0744517
- p-n-Dodecylbenzenesulfonyl Chloride
- NS00032517
- DTXSID50200492
- A1-21318
- VLBSKIZWQATQRK-UHFFFAOYSA-N
- MFCD00961845
- 4-DODECYLBENZENESULFONYLCHLORIDE
- 52499-14-6
-
- MDL： MFCD00961845
- Inchi： 1S/C18H29ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3
- InChI Key： VLBSKIZWQATQRK-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 344.15800
- Monoisotopic Mass: 344.157679
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.064
- Boiling Point: 427.1°Cat760mmHg
- Flash Point: 212.1°C
- Refractive Index: 1.504
- PSA: 42.52000
- LogP: 7.15830
Benzenesulfonylchloride, 4-dodecyl- Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzenesulfonylchloride, 4-dodecyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB287230-25 g |
4-Dodecylbenzenesulfonyl chloride, 95%; . |
52499-14-6 | 95% | 25 g |
€469.50 | 2023-07-20 | |
| abcr | AB287230-25g |
4-Dodecylbenzenesulfonyl chloride, 95%; . |
52499-14-6 | 95% | 25g |
€469.50 | 2024-06-09 | |
| Ambeed | A645686-1g |
4-Dodecylbenzenesulfonylchloride |
52499-14-6 | 98% | 1g |
$14.0 | 2024-04-18 | |
| Ambeed | A645686-5g |
4-Dodecylbenzenesulfonylchloride |
52499-14-6 | 98% | 5g |
$47.0 | 2024-04-18 |
Benzenesulfonylchloride, 4-dodecyl- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
52499-14-6 (Benzenesulfonylchloride, 4-dodecyl-) Related Products
- 54997-92-1(4-n-butylbenzene-1-sulfonyl chloride)
- 3119-64-0(4-4-(Chlorosulfonyl)benzylbenzenesulfonyl Chloride)
- 63389-65-1(Benzenesulfonyl chloride, 4-(2-phenylethyl)-)
- 73948-18-2(4-PENTYLBENZENE-1-SULFONYL CHLORIDE)
- 146949-07-7(4-n-Propylbenzenesulfonyl chloride)
- 54997-90-9(4-(propan-2-yl)benzenesulfonyl chloride)
- 16712-69-9(4-ethylbenzenesulfonylchloride)
- 339370-45-5(4-Isobutylbenzenesulfonyl Chloride)
- 54997-94-3(4-Cyclopentylbenzenesulfonyl chloride)
- 54997-91-0(Benzenesulfonyl chloride, 4-octyl-)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk